Cas no 23431-20-1 (3-Thietaneethanol,b,2,2-trimethyl-,3-(4-methylbenzenesulfonate) 1,1-dioxide)

• Product Name: 3-Thietaneethanol,b,2,2-trimethyl-,3-(4-methylbenzenesulfonate) 1,1-dioxide
• CAS No: 23431-20-1
• MF: C₁₅H₂₂O₅S₂
• MW: 346.46218252182
• CID: 290199
• PubChem ID: 282143
• Update Time: 2025-04-19

3-Thietaneethanol,b,2,2-trimethyl-,3-(4-methylbenzenesulfonate) 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thietaneethanol,b,2,2-trimethyl-,3-(4-methylbenzenesulfonate) 1,1-dioxide
• 2-(2,2-dimethyl-1,1-dioxothietan-3-yl)propyl 4-methylbenzenesulfonate
• 2-(2,2-dimethyl-1,1-dioxidothietan-3-yl)propyl 4-methylbenzenesulfonate
• AC1L5VT7
• AC1Q6Z0B
• AG-J-67070
• AR-1C6302
• CTK4F1456
• NSC135314
• NSC-135314
• AKOS024329254
• 2-(2,2-dimethyl-1,1-dioxido-3-thietanyl)propyl 4-methylbenzenesulfonate
• DTXSID20300190
• 23431-20-1

• Inchi： 1S/C15H22O5S2/c1-11-5-7-13(8-6-11)22(18,19)20-9-12(2)14-10-21(16,17)15(14,3)4/h5-8,12,14H,9-10H2,1-4H3
• InChI Key： JIOPURBIBVJCGQ-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)COS(C2C=CC(C)=CC=2)(=O)=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 346.09096
• Monoisotopic Mass: 346.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 519.4°Cat760mmHg
• Flash Point: 267.9°C
• Refractive Index: 1.531
• PSA: 77.51
• LogP: 4.32120